1-(4-Chloropyridin-3-YL)cyclopropanamine

• CAS No.: 1060808-98-1
• Molecular Formula: C8H9ClN2
• Molecular Weight: 168.62 g/mol
• IUPAC Name: 1-(4-chloropyridin-3-yl)cyclopropan-1-amine
• InChI: InChI=1S/C8H9ClN2/c9-7-1-4-11-5-6(7)8(10)2-3-8/h1,4-5H,2-3,10H2
• InChI Key: YCLPRMUFZMTZKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=CN=C2)Cl)N

Description

1-(4-Chloropyridin-3-yl)cyclopropanamine is a bicyclic amine featuring a cyclopropane ring fused to a 4-chloropyridine moiety. This structure confers unique conformational rigidity and electronic properties, making it a valuable scaffold in medicinal chemistry and agrochemical research. The chlorine atom at the 4-position of the pyridine ring enhances lipophilicity and influences intermolecular interactions, such as halogen bonding, which can modulate biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs, their properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Applications/Properties	Reference
1-(4-Chloropyridin-3-yl)cyclopropanamine	C₈H₈ClN₂	~168.62 (estimated)	4-Cl-pyridin-3-yl, cyclopropane	Pharmacophore in drug discovery
1-(6-Chloropyridin-3-yl)cyclopropanamine	C₈H₈ClN₂	~168.62	6-Cl-pyridin-3-yl, cyclopropane	Intermediate in synthetic chemistry
1-(Pyrimidin-2-yl)cyclopropanamine dihydrochloride	C₇H₉N₃·2HCl	198.09	Pyrimidin-2-yl, cyclopropane	Amide coupling in kinase inhibitors
N-[(2-Nitrophenyl)methyl]cyclopropanamine	C₁₀H₁₂N₂O₂	192.20	2-Nitrobenzyl, cyclopropane	Lab reagent; limited toxicity data
Chlorpheniramine Related Compound C	C₁₅H₁₇ClN₂·C₄H₄O₄	376.83	Pyridin-2-yl, 4-Cl-phenyl, propaneamine	Antihistamine derivative
1-((4-(4-Fluoro-2-methyl-1H-indol-5-yloxy)-6-methoxyquinolin-7-yloxy)methyl)cyclopropanamine	C₂₃H₂₂FN₃O₃	407.44	Fluoroindole, methoxyquinoline	Anticancer agent (patented)

Key Observations:

Positional Isomerism (Chlorine Substitution): The chlorine position on the pyridine ring (4- vs. 6-) alters electronic distribution.

Heterocycle Variations:

• Replacing pyridine with pyrimidine (as in 1-(pyrimidin-2-yl)cyclopropanamine) introduces an additional nitrogen atom, increasing polarity and hydrogen-bonding capacity. This modification is exploited in kinase inhibitors to target ATP-binding pockets .

Functional Group Impacts: The nitro group in N-[(2-nitrophenyl)methyl]cyclopropanamine increases molecular weight and polarity, but its instability under heat (decomposing to toxic gases like NOₓ) limits therapeutic use . In contrast, the fluoroindole and quinoline substituents in the anticancer agent () enhance π-π stacking and hydrophobic interactions, critical for targeting tumor-specific enzymes .

Biological Activity: Cyclopropanamine derivatives with aromatic substituents (e.g., pyridin-2-yl in Chlorpheniramine analogs) show antihistamine activity, whereas bulkier substituents (e.g., methoxyquinoline) are geared toward anticancer applications .

Synthetic Accessibility:

• 1-(4-Chloropyridin-3-yl)cyclopropanamine is synthesized via Boc-protection and deprotection in DMF , while analogs like 1-(pyrimidin-2-yl)cyclopropanamine require coupling reagents (e.g., HATU) for amide bond formation .

Stability and Reactivity Trends

• Cyclopropane Ring: The strained cyclopropane ring is a common feature, contributing to reactivity. Derivatives with electron-withdrawing groups (e.g., Cl, NO₂) exhibit enhanced stability under ambient conditions but may decompose under extreme heat .
• Salt Forms: Dihydrochloride salts (e.g., ) improve aqueous solubility, critical for drug formulation .